Cas no 2138533-26-1 (1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate)

• Product Name: 1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate
• CAS No: 2138533-26-1
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 6518372
• Update Time: 2025-09-24

1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid
• 1-Piperazinecarboxylic acid, 4-(3-amino-4-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
• 1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate

• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(22)19-8-6-18(7-9-19)11-4-5-12(14(20)21)13(17)10-11/h4-5,10H,6-9,17H2,1-3H3,(H,20,21)
• InChI Key： DKKYJDBWJKQLSB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC=C(C(O)=O)C(N)=C2)CC1

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 527.2±50.0 °C(Predicted)
• pka: 3.12±0.10(Predicted)

Additional information on 1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate

Research Brief on 1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate (CAS: 2138533-26-1)

1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate (CAS: 2138533-26-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazinecarboxylate backbone and functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route to improve efficiency and scalability, which is critical for its potential industrial production. The compound's structural features, including the tert-butyl group and the amino-carboxyphenyl moiety, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Pharmacological evaluations of this compound have revealed its interaction with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that it exhibits modulatory effects on neurotransmitter receptors, which could be leveraged for treating neurological disorders such as anxiety, depression, and neurodegenerative diseases. Additionally, its amino-carboxyphenyl group may confer anti-inflammatory properties, opening avenues for research in autoimmune and inflammatory conditions.

Recent advancements in molecular docking and computational modeling have provided deeper insights into the binding mechanisms of 1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate with its target proteins. These studies highlight its high affinity and selectivity, which are crucial for minimizing off-target effects in therapeutic applications. Furthermore, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been characterized to assess its suitability for clinical use.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials. The ongoing research on 1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate underscores its potential as a versatile scaffold for drug discovery and its significance in the evolving landscape of chemical biology.

In conclusion, 1-(1,1-Dimethylethyl) 4-(3-amino-4-carboxyphenyl)-1-piperazinecarboxylate represents a compelling area of research with broad implications for drug development. Its unique chemical structure and pharmacological properties position it as a promising candidate for addressing unmet medical needs. Future studies should focus on optimizing its therapeutic efficacy and safety profile to facilitate its transition from the laboratory to the clinic.